Cas no 1805400-55-8 (Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate
• CAS No: 1805400-55-8
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4889794
• Update Time: 2025-08-05

Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate

• Inchi： 1S/C9H8F2N2O5/c1-18-7(14)3-5-4(8(10)11)2-6(13(16)17)12-9(5)15/h2,8H,3H2,1H3,(H,12,15)
• InChI Key： NXVLFBFLEZDOGW-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])NC(C=1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 0.2
• Topological Polar Surface Area: 101

Additional information on Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate

Research Brief on Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate (CAS: 1805400-55-8)

Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate (CAS: 1805400-55-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The synthesis of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate involves multi-step organic reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is crucial for its further evaluation in biological assays. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized product, ensuring its suitability for subsequent studies.

In terms of biological activity, preliminary studies have indicated that Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate exhibits promising properties as a potential inhibitor of certain enzymatic pathways. For instance, it has been tested against a range of kinases and other target proteins implicated in diseases such as cancer and inflammatory disorders. The difluoromethyl and nitro groups on the pyridine ring are believed to play a critical role in its binding affinity and selectivity, although further mechanistic studies are required to fully elucidate its mode of action.

One of the key challenges in the development of Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate as a therapeutic agent is its pharmacokinetic profile. Recent research has focused on improving its solubility, stability, and bioavailability through structural modifications and formulation strategies. These efforts aim to enhance its efficacy and reduce potential side effects, which are critical factors in the drug development process.

In conclusion, Methyl 4-(difluoromethyl)-2-hydroxy-6-nitropyridine-3-acetate represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique chemical structure and preliminary biological activity warrant additional studies to explore its full therapeutic potential. Future research directions may include in vivo efficacy studies, toxicity assessments, and the development of derivatives with improved pharmacological properties. As the scientific community continues to uncover the capabilities of this compound, it may pave the way for novel treatments in various disease areas.